2,2-Dichloro-1,3,6,2-trithiagermocane

• CAS No.: 55717-26-5
• Molecular Formula: C4H8Cl2GeS3
• Molecular Weight: 295.8 g/mol
• IUPAC Name: 2,2-dichloro-1,3,6,2-trithiagermocane
• InChI: InChI=1S/C4H8Cl2GeS3/c5-7(6)9-3-1-8-2-4-10-7/h1-4H2
• InChI Key: DHTQTMXPTYEABV-UHFFFAOYSA-N
• Canonical SMILES: C1CS[Ge](SCCS1)(Cl)Cl

Description

2,2-Dichloro-1,3,6,2-trithiagermocane is an organogermanium compound characterized by the presence of germanium, sulfur, and chlorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dichloro-1,3,6,2-trithiagermocane typically involves the reaction of germanium tetrachloride with thiol-containing compounds under controlled conditions. One common method is the reaction of germanium tetrachloride with a thiol in the presence of a base, such as triethylamine, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2,2-Dichloro-1,3,6,2-trithiagermocane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: Chlorine atoms in the compound can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Substitution reactions often require the use of nucleophiles like alkyl or aryl lithium reagents.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiol derivatives, and various substituted organogermanium compounds.

Scientific Research Applications

2,2-Dichloro-1,3,6,2-trithiagermocane has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other organogermanium compounds.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: It is used in materials science for the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2,2-Dichloro-1,3,6,2-trithiagermocane involves its interaction with molecular targets through its germanium and sulfur atoms. These interactions can lead to the formation of covalent bonds with biological molecules, potentially affecting various biochemical pathways. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• 2,2-Dichloro-1,3,6,2-trithiasilane
• 2,2-Dichloro-1,3,6,2-trithiatinane
• 2,2-Dichloro-1,3,6,2-trithiazane

Uniqueness

2,2-Dichloro-1,3,6,2-trithiagermocane is unique due to the presence of germanium, which imparts distinct chemical and physical properties compared to its silicon, tin, and nitrogen analogs